(3R)-3-(1-Nitroethyl)cyclohexan-1-one

• CAS No.: 804531-63-3
• Molecular Formula: C8H13NO3
• Molecular Weight: 171.19 g/mol
• IUPAC Name: (3R)-3-[(1R)-1-nitroethyl]cyclohexan-1-one
• InChI: InChI=1S/C8H13NO3/c1-6(9(11)12)7-3-2-4-8(10)5-7/h6-7H,2-5H2,1H3/t6-,7-/m1/s1
• InChI Key: UNJFNXOQUDPIMG-RNFRBKRXSA-N
• Isomeric SMILES: C[C@H]([C@@H]1CCCC(=O)C1)[N+](=O)[O-]
• Canonical SMILES: CC(C1CCCC(=O)C1)[N+](=O)[O-]

Description

(3R)-3-(1-Nitroethyl)cyclohexan-1-one (CAS: 804531-67-7) is a chiral cyclohexanone derivative with the molecular formula C₈H₁₃NO₃ and a molecular weight of 171.19 g/mol. Its IUPAC name specifies the stereochemistry at the cyclohexanone ring (3R) and the nitroethyl substituent (1S), making it a diastereomerically pure compound . The nitroethyl group at the 3-position introduces strong electron-withdrawing effects, influencing reactivity and physical properties. Key characteristics include:

• H-bond acceptors: 3 (due to the ketone and nitro groups).
• H-bond donors: 0.
• InChIKey: UNJFNXOQUDPIMG-NKWVEPMBSA-N.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares (3R)-3-(1-Nitroethyl)cyclohexan-1-one with structurally analogous cyclohexanone derivatives, highlighting substituent effects, physical properties, and applications.

Compound Name	CAS Number	Substituent	Molecular Formula	Mol. Weight (g/mol)	Key Properties	Applications/Status	References
(3R)-3-(1-Nitroethyl)cyclohexan-1-one	804531-67-7	(1S)-1-Nitroethyl	C₈H₁₃NO₃	171.19	High polarity due to nitro group; electron-withdrawing effects enhance ketone reactivity.	Intermediate in chiral synthesis .
(3R)-3-(Trifluoromethyl)cyclohexan-1-one	2380485-28-7	Trifluoromethyl	C₇H₉F₃O	178.14	Electron-withdrawing CF₃ group; lower polarity than nitro analogs. Higher metabolic stability.	Under development (UBE Corporation) .
3-(Methylsulfanyl)cyclohexan-1-one	Not provided	Methylsulfanyl (SCH₃)	C₇H₁₀OS	142.22	Sulfur-containing substituent; electron-donating effects reduce ketone activation.	Life science research .
4-(3-(Trifluoromethyl)phenyl)cyclohexan-1-one	Not provided	3-(Trifluoromethyl)phenyl	C₁₃H₁₃F₃O	254.24	Aromatic substituent increases lipophilicity; positional isomer (4 vs. 3) alters steric and electronic effects.	Synthetic intermediate .
(3R)-3-[(1R)-3-Hydroxy-1-phenylpropoxy]cyclohexan-1-one	652986-76-0	3-Hydroxy-1-phenylpropoxy	C₁₅H₂₀O₃	248.32	Bulky substituent with H-bond donor (OH); enhanced solubility in polar solvents.	Pharmacological potential .

Key Comparative Insights:

Electronic Effects :

• The nitroethyl group in the target compound provides stronger electron-withdrawing effects than trifluoromethyl or methylsulfanyl groups, making the ketone more reactive toward nucleophilic additions .
• Aromatic substituents (e.g., 3-(trifluoromethyl)phenyl) introduce conjugation, altering UV absorption and stability .

Stereochemical Considerations :

• The (3R) configuration is shared with (3R)-3-(trifluoromethyl)cyclohexan-1-one , but substituent bulkiness differs significantly, affecting enantioselective synthesis pathways .

Physicochemical Properties :

• Polarity : Nitroethyl > Hydroxy-phenylpropoxy > Trifluoromethyl > Methylsulfanyl.
• Lipophilicity : Aromatic derivatives (e.g., 4-(3-(trifluoromethyl)phenyl)) exhibit higher logP values than aliphatic analogs .

Applications :

• Nitroethyl derivatives are prioritized in chiral synthesis due to their reactivity .
• Trifluoromethyl analogs are under development for industrial applications, leveraging their metabolic stability .